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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ketosphinganine, also known as 3-ketodihydrosphingosine (3KDS), is a critical intermediate

in the de novo biosynthesis of sphingolipids.[1][2] This pathway begins with the condensation of

L-serine and palmitoyl-CoA, a reaction catalyzed by the enzyme serine palmitoyltransferase

(SPT), to form 3-ketosphinganine.[1][2] As the first committed step in sphingolipid synthesis,

the levels of 3-ketosphinganine can provide valuable insights into the activity of this essential

metabolic pathway. Dysregulation of sphingolipid metabolism has been implicated in a variety

of diseases, making the accurate quantification of intermediates like 3-ketosphinganine a key

area of research.

This application note provides a detailed protocol for the measurement of 3-ketosphinganine in

biological samples using reversed-phase high-performance liquid chromatography coupled with

tandem mass spectrometry (RP-HPLC-MS/MS).
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The following diagram illustrates the de novo sphingolipid biosynthesis pathway, highlighting

the central role of 3-ketosphinganine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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